Cas no 10089-43-7 (Phosphine selenide,tris(4-methylphenyl)-)

• Product Name: Phosphine selenide,tris(4-methylphenyl)-
• CAS No: 10089-43-7
• MF: C₂₁H₂₁PSe
• MW: 383.325205564499
• CID: 209998
• PubChem ID: 303887
• Update Time: 2025-04-19

Phosphine selenide,tris(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine selenide,tris(4-methylphenyl)-
• tris(4-methylphenyl)-selanylidene-λ⁵-phosphane
• AC1L73Q4
• NSC193769
• Phosphine selenide, tri-p-tolyl-
• tri-p-tolylphosphine selenide
• tri-p-tolyl-phosphine selenide
• Tri-p-tolyl-phosphinselenid
• tris(4-methylphenyl)phosphane selenide
• tris(4-methylphenyl)-phosphine selenide
• tris(4-methylphenyl)-selanylidene-
• Tris(p-methylphenyl) selenide
• Tris-(p-tolyl)-phosphinselenid
• tris-p-tolylphosphine selenide
• Phosphine selenide, tris(4-methylphenyl)-
• Tris(4-methylphenyl)phosphine selenide
• NSC-193769
• 10089-43-7
• SCHEMBL1486357
• tri-p-tolylphosphinselenid
• DTXSID50307672

• Inchi： 1S/C21H21PSe/c1-16-4-10-19(11-5-16)22(23,20-12-6-17(2)7-13-20)21-14-8-18(3)9-15-21/h4-15H,1-3H3
• InChI Key： UOTMRTKSQYRAPB-UHFFFAOYSA-N
• SMILES： [Se]=P(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 378.06073
• Monoisotopic Mass: 384.05461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 4.10170